![molecular formula C7H11F3 B1599226 (Trifluoromethyl)cyclohexane CAS No. 401-75-2](/img/structure/B1599226.png)
(Trifluoromethyl)cyclohexane
Overview
Description
(Trifluoromethyl)cyclohexane is a molecule that has been the subject of various studies. Researchers in David O’Hagan’s lab at the University of St. Andrews made a cyclohexane with 6 all-cis fluorine substituents . The molecule’s two sides—one with polar fluorines and the other with hydrogens—displayed surprising polarity, making it a “Janus face” molecule .
Synthesis Analysis
The synthesis of this compound was achieved by hydrogenating hexatrifluoromethylbenzene . This reaction required 14 days to make the desired material in just 13% yield, even with elevated temperature and pressure .Molecular Structure Analysis
The classic chair conformation of cyclohexane gets flattened somewhat as the three axial trifluoromethyl groups splay because of their bulk . This molecule has the highest barrier to cyclohexane ring inversion, thanks to dramatic steric clashes between its trifluoromethyl groups .Chemical Reactions Analysis
The molecule isn’t as polar as the all-cis hexafluorinated cyclohexane, but its trifluoromethyl groups have enough pull to give it a mild affinity for chloride ions .Scientific Research Applications
Synthesis and Chemical Reactions
(Trifluoromethyl)cyclohexane derivatives serve as valuable building blocks in organic synthesis. For instance, 5-(trifluoromethyl)cyclohexane-1,3-dione and 3-amino-5-(trifluoromethyl)cyclohex-2-en-1-one were synthesized, offering reactive intermediates for crafting organic and heterocyclic compounds containing a trifluoromethyl group (Fadeyi & Okoro, 2008). Moreover, allytic triflones, including this compound variants, are used for C-H functionalization reactions, enhancing the formation of electron-withdrawing groups (Xiang et al., 1998).
Catalysis and Chemical Transformations
In catalysis, this compound derivatives like cyclohexane are used in carboxylation reactions. Vanadium-catalyzed processes transform these compounds into carboxylic acids under mild conditions, providing insights into radical and non-radical mechanisms (Reis et al., 2005).
Physical Chemistry and Material Science
The introduction of a trifluoromethyl group significantly influences the chemical shifts in cyclohexane, as studied through 13C NMR spectroscopy. This research provides valuable information about the spatial position effects in such compounds (Carcenac et al., 2006). Additionally, this compound derivatives have applications in the development of microporous silica membrane reactors for cyclohexane dehydrogenation, with potential in hydrogen energy production (Koutsonikolas et al., 2012).
Microemulsions and Nanotechnology
In the field of microemulsions and nanotechnology, ionic liquids containing this compound create nonaqueous microemulsions, aiding in the study of solvent and rotational relaxation within these systems (Pramanik et al., 2010).
Safety and Hazards
Future Directions
The comprehensive coverage on trifluoromethylation is expected to make this review unique and beneficial for further future applications enriching the community towards further improvements in the field of trifluoromethylation reactions, in turn improving the propensity towards further development of agrochemical drugs .
Mechanism of Action
Target of Action
It’s known that trifluoromethyl groups are prevalent in pharmaceutical and agrochemical compounds . They often enhance the effect of medicine in terms of chemical and metabolic stability, lipophilicity, and binding selectivity .
Mode of Action
(Trifluoromethyl)cyclohexane is involved in the process of trifluoromethylation, which is a type of chemical reaction where a trifluoromethyl group is introduced into a molecule . This process is often catalyzed by photoredox processes . The trifluoromethyl group is generated as a radical, which can then interact with its targets .
Biochemical Pathways
Trifluoromethylation is a type of chemical reaction that introduces a trifluoromethyl group into a molecule . This process is often catalyzed by photoredox processes .
Pharmacokinetics
It’s known that the trifluoromethyl group can often enhance the effect of medicine in terms of chemical and metabolic stability, lipophilicity, and binding selectivity , which could potentially impact the bioavailability of the compound.
Result of Action
The introduction of a trifluoromethyl group into a molecule can often enhance the effect of medicine in terms of chemical and metabolic stability, lipophilicity, and binding selectivity .
Action Environment
It’s known that the trifluoromethylation process, in which it plays a role, can be catalyzed by photoredox processes , suggesting that light could potentially influence its action.
Properties
IUPAC Name |
trifluoromethylcyclohexane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11F3/c8-7(9,10)6-4-2-1-3-5-6/h6H,1-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXPZOKVSFMRGMQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11F3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40424089 | |
Record name | (trifluoromethyl)cyclohexane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40424089 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
401-75-2 | |
Record name | (Trifluoromethyl)cyclohexane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=401-75-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (trifluoromethyl)cyclohexane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40424089 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (Trifluoromethyl)cyclohexane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
A: All-cis 1,2,3,4,5,6-hexakis(trifluoromethyl)cyclohexane exhibits a unique stereochemistry where all six trifluoromethyl (CF3) groups are located on the same side of the cyclohexane ring. [] This arrangement creates significant steric hindrance and results in a high barrier to ring inversion, calculated to be 27 kcal/mol. []
A: The all-cis configuration of the CF3 groups in all-cis 1,2,3,4,5,6-hexakisthis compound leads to an uneven distribution of electron density. X-ray crystallography and electrostatic profile analysis reveal a concentrated positive charge on the hydrogen face and a diffuse negative charge on the fluorine face of the molecule. [] This polarity enables the electropositive hydrogen face to coordinate with anions, displaying a particularly strong affinity for chloride ions (K≈103). []
A: Yes, difluoromethyl-substituted cyclohexanes can be synthesized by reacting unsaturated aldehydes with sulfur tetrafluoride (SF4) in the presence of potassium fluoride (KF). [] This reaction pathway offers a method for introducing fluorine atoms into cyclohexane structures.
A: 5-(Trifluoromethyl)cyclohexane-1,3-dione serves as a valuable building block in organic synthesis. [, ] Its structure allows for further functionalization and incorporation into more complex molecules, including bis-trifluoromethyl xanthene dione derivatives, which hold potential applications in pharmaceuticals, agriculture, and materials science. []
A: The equilibrium between the diastereoisomers of 6-methyl-2,4,6-tris(trifluoromethyl)tetrahydro-2H-pyran-2,4-diols, formed during trifluoroacetone trimerization, is significantly affected by solvent properties. [] Solvents with weak donor numbers, indicating lower basicity, favor the diastereoisomers with 1,3-cis-diaxial hydroxyl groups. []
A: Yes, machine learning algorithms, specifically support vector machines (SVM) utilizing RDKit descriptors, have demonstrated success in predicting the inhibitory activity of molecules containing this compound groups against microsomal prostaglandin E2 synthase‐1 (mPGES‐1). [] This approach enables the identification of potentially potent mPGES‐1 inhibitors, which are relevant for treating inflammation.
A: Analysis of machine learning models, particularly those employing attention mechanisms, has revealed that the benzamide and trifluoromethyl cyclohexane groups are favorable substructures for enhancing the inhibitory activity against mPGES-1. [] This knowledge guides the design of novel mPGES-1 inhibitors with improved potency.
A: Decafluoro-1,3-bis-trifluoromethyl-cyclohexane serves as a solvent in studies investigating diffusion coefficients of various compounds, including 3,3-diethyl-pentane and 9H-xanthene-9-thione. [, ] Its unique properties make it suitable for studying molecular diffusion processes.
A: Yes, the vapor-liquid equilibrium of uranium hexafluoride with decafluorobisthis compound (C8F16) has been studied extensively. [] This research determined experimental diagrams for vapor-liquid equilibrium and vapor-liquid temperature-composition, providing valuable data for separation processes involving these compounds.
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